3-(3-(benzyloxy)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one

• IUPAC Name: 3-(3-phenylmethoxyphenyl)-1-[3-(4-phenyltriazol-1-yl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C27H26N4O2/c32-27(15-14-21-10-7-13-25(16-21)33-20-22-8-3-1-4-9-22)30-17-24(18-30)31-19-26(28-29-31)23-11-5-2-6-12-23/h1-13,16,19,24H,14-15,17-18,20H2
• InChI Key: PJHAFIIPCYYACG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC2=CC(=CC=C2)OCC3=CC=CC=C3)N4C=C(N=N4)C5=CC=CC=C5
• Molecular Formula: C27H26N4O2
• Molecular Weight: 438.5 g/mol

Description

3-(3-(benzyloxy)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C27H26N4O2 and its molecular weight is 438.531. The purity is usually 95%.
The exact mass of the compound 3-(3-(benzyloxy)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Crystal Structure Analysis

The crystal structures of derivatives related to "3-(3-(benzyloxy)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one" have been determined to exhibit various symmetries and are characterized by weak non-covalent interactions, including π/π stacking and CH/π hydrogen bonds. These structural analyses provide insights into the molecular conformations and intermolecular interactions that are crucial for designing compounds with desired physical and chemical properties (Hattab et al., 2010).

Synthesis and Antimicrobial Activities

Novel derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities. For example, trihydroxy benzamido azetidin-2-one derivatives displayed significant antimicrobial and antitubercular activities, suggesting the potential for developing new therapeutic agents (Ilango & Arunkumar, 2011). Additionally, compounds with 1,2,3-triazole and azetidin-2-one moieties have been investigated for their anti-inflammatory, analgesic, and anticonvulsant activities, further illustrating the chemical's versatility in drug development (El-Sawy et al., 2014).

Catalysis

The ruthenium-catalyzed [3 + 2]-cycloaddition of azides with internal alkynes, leading to 1,4,5-trisubstituted-1,2,3-triazoles, highlights the role of "3-(3-(benzyloxy)phenyl)-1-(3-(4-phenyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)propan-1-one" derivatives in catalytic applications. This process demonstrates regioselectivity and efficiency in synthesizing structurally complex and functionally diverse molecules (Majireck & Weinreb, 2006).